2-(4-methoxyphenyl)-2-oxoethyl 4-(1,3-dioxooctahydro-4,6-ethenocyclopropa[f]isoindol-2(1H)-yl)cyclohexanecarboxylate

• Molecular Formula: C27H29NO6
• Molecular Weight: 463.5 g/mol
• IUPAC Name: [2-(4-methoxyphenyl)-2-oxoethyl] 4-(3,5-dioxo-4-azatetracyclo[5.3.2.02,6.08,10]dodec-11-en-4-yl)cyclohexane-1-carboxylate
• InChI: InChI=1S/C27H29NO6/c1-33-17-8-4-14(5-9-17)22(29)13-34-27(32)15-2-6-16(7-3-15)28-25(30)23-18-10-11-19(21-12-20(18)21)24(23)26(28)31/h4-5,8-11,15-16,18-21,23-24H,2-3,6-7,12-13H2,1H3
• InChI Key: CIBIJOKPAJPART-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C(=O)COC(=O)C2CCC(CC2)N3C(=O)C4C5C=CC(C4C3=O)C6C5C6

Description

2-(4-methoxyphenyl)-2-oxoethyl 4-(1,3-dioxooctahydro-4,6-ethenocyclopropa[f]isoindol-2(1H)-yl)cyclohexanecarboxylate, also known as MOCCI, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties.

Mechanism of Action

The exact mechanism of action of 2-(4-methoxyphenyl)-2-oxoethyl 4-(1,3-dioxooctahydro-4,6-ethenocyclopropa[f]isoindol-2(1H)-yl)cyclohexanecarboxylate is not fully understood. However, it is believed that 2-(4-methoxyphenyl)-2-oxoethyl 4-(1,3-dioxooctahydro-4,6-ethenocyclopropa[f]isoindol-2(1H)-yl)cyclohexanecarboxylate exerts its therapeutic effects through its ability to modulate various signaling pathways in the body. For example, 2-(4-methoxyphenyl)-2-oxoethyl 4-(1,3-dioxooctahydro-4,6-ethenocyclopropa[f]isoindol-2(1H)-yl)cyclohexanecarboxylate has been shown to inhibit the NF-κB signaling pathway, which plays a key role in inflammation. 2-(4-methoxyphenyl)-2-oxoethyl 4-(1,3-dioxooctahydro-4,6-ethenocyclopropa[f]isoindol-2(1H)-yl)cyclohexanecarboxylate has also been shown to inhibit the PI3K/Akt signaling pathway, which is involved in cell survival and proliferation.
Biochemical and Physiological Effects
2-(4-methoxyphenyl)-2-oxoethyl 4-(1,3-dioxooctahydro-4,6-ethenocyclopropa[f]isoindol-2(1H)-yl)cyclohexanecarboxylate has been shown to have various biochemical and physiological effects in the body. For example, 2-(4-methoxyphenyl)-2-oxoethyl 4-(1,3-dioxooctahydro-4,6-ethenocyclopropa[f]isoindol-2(1H)-yl)cyclohexanecarboxylate has been shown to reduce levels of pro-inflammatory cytokines in the lungs of mice with acute lung injury. 2-(4-methoxyphenyl)-2-oxoethyl 4-(1,3-dioxooctahydro-4,6-ethenocyclopropa[f]isoindol-2(1H)-yl)cyclohexanecarboxylate has also been shown to reduce levels of oxidative stress markers in the brains of rats with cerebral ischemia/reperfusion injury. In addition, 2-(4-methoxyphenyl)-2-oxoethyl 4-(1,3-dioxooctahydro-4,6-ethenocyclopropa[f]isoindol-2(1H)-yl)cyclohexanecarboxylate has been shown to induce apoptosis in human hepatocellular carcinoma cells.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-methoxyphenyl)-2-oxoethyl 4-(1,3-dioxooctahydro-4,6-ethenocyclopropa[f]isoindol-2(1H)-yl)cyclohexanecarboxylate in lab experiments is its ability to modulate various signaling pathways in the body, which makes it a potentially useful tool for studying the mechanisms of various diseases. However, one limitation of using 2-(4-methoxyphenyl)-2-oxoethyl 4-(1,3-dioxooctahydro-4,6-ethenocyclopropa[f]isoindol-2(1H)-yl)cyclohexanecarboxylate in lab experiments is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 2-(4-methoxyphenyl)-2-oxoethyl 4-(1,3-dioxooctahydro-4,6-ethenocyclopropa[f]isoindol-2(1H)-yl)cyclohexanecarboxylate. One direction is to further investigate its potential therapeutic properties in various disease models. Another direction is to explore its potential as a tool for studying the mechanisms of various diseases. Additionally, further research is needed to optimize the synthesis method of 2-(4-methoxyphenyl)-2-oxoethyl 4-(1,3-dioxooctahydro-4,6-ethenocyclopropa[f]isoindol-2(1H)-yl)cyclohexanecarboxylate and to improve its solubility in water for use in lab experiments.

Synthesis Methods

2-(4-methoxyphenyl)-2-oxoethyl 4-(1,3-dioxooctahydro-4,6-ethenocyclopropa[f]isoindol-2(1H)-yl)cyclohexanecarboxylate can be synthesized through a multistep process involving various chemical reactions. The first step involves the reaction of 4-methoxyphenylacetic acid with ethyl oxalyl chloride to form 2-(4-methoxyphenyl)-2-oxoethyl oxalate. This intermediate compound is then reacted with cyclohexylamine to form the corresponding amide. The final step involves the reaction of the amide with 1,3-dioxooctahydro-4,6-ethenocyclopropa[f]isoindole to form 2-(4-methoxyphenyl)-2-oxoethyl 4-(1,3-dioxooctahydro-4,6-ethenocyclopropa[f]isoindol-2(1H)-yl)cyclohexanecarboxylate.

Scientific Research Applications

2-(4-methoxyphenyl)-2-oxoethyl 4-(1,3-dioxooctahydro-4,6-ethenocyclopropa[f]isoindol-2(1H)-yl)cyclohexanecarboxylate has been studied for its potential therapeutic properties in various scientific research studies. One study found that 2-(4-methoxyphenyl)-2-oxoethyl 4-(1,3-dioxooctahydro-4,6-ethenocyclopropa[f]isoindol-2(1H)-yl)cyclohexanecarboxylate exhibited significant anti-inflammatory effects in a mouse model of acute lung injury. Another study found that 2-(4-methoxyphenyl)-2-oxoethyl 4-(1,3-dioxooctahydro-4,6-ethenocyclopropa[f]isoindol-2(1H)-yl)cyclohexanecarboxylate had neuroprotective effects in a rat model of cerebral ischemia/reperfusion injury. 2-(4-methoxyphenyl)-2-oxoethyl 4-(1,3-dioxooctahydro-4,6-ethenocyclopropa[f]isoindol-2(1H)-yl)cyclohexanecarboxylate has also been studied for its potential anticancer properties. A study found that 2-(4-methoxyphenyl)-2-oxoethyl 4-(1,3-dioxooctahydro-4,6-ethenocyclopropa[f]isoindol-2(1H)-yl)cyclohexanecarboxylate inhibited the growth of human hepatocellular carcinoma cells in vitro and in vivo.